MethylThymolBlueComplexone

Specification

• CAS No.: 1645-77-3
• Molecular Formula: C7H10S
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Methylthymol Blue Complexone is formally known as 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]thymolsulfonphthalein or by its IUPAC name: Acetic acid,[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-isopropyl-2-methyl-m-phenylene)methylenenitrilo]]tetra-, S,S-dioxide, tetrasodium salt. The molecular structure contains nine active functional groups, including four carboxylic acids, two phenols, two amines, and one sulfonyl group, providing it with an N2O6 coordination sphere geometry that facilitates complex formation with various metal ions.

Physical and Chemical Properties

The physical and chemical properties of Methylthymol Blue Complexone are summarized in Table 1:

Property	Value
Molecular Formula	C37H40N2Na4O13S (sodium salt) / C37H44N2O13S (free acid)
Molecular Weight	844.74 (sodium salt) / 756.816 (free acid)
Physical Appearance	Dark green to reddish-brown crystalline powder
Bulk Density	570 kg/m³
Water Solubility	460 g/L at 20°C
pH (10g/L in water at 20°C)	6.2
Boiling Point	891.6±65.0°C at 760 mmHg
Flash Point	493.0±34.3°C
Stability	Stable; incompatible with strong oxidizing agents

Methylthymol Blue exhibits several dissociation constants (pKa values), which are crucial for understanding its complexation behavior with metal ions: pK1 3.0, pK2 3.3, pK3 3.8, pK4 7.4, pK5 11.5, and pK6 13.4. These multiple acid-base equilibria enable the compound to interact with various metal ions differently depending on the pH of the solution.

Analytical Applications

Methylthymol Blue Complexone demonstrates significant utility in diverse analytical applications, particularly in the determination of metal ions and anions in various matrices.

Determination of Sulfate

Methylthymol Blue tetrasodium is also widely employed for the determination of sulfate in various matrices, including environmental water samples. The method has been applied to water and wastewater analysis, offering a sensitive and reliable approach for sulfate quantification.

Other Analytical Applications

Beyond calcium and sulfate determinations, Methylthymol Blue serves additional analytical purposes:

• Metal Ion Complexation: MTB interacts with more than twenty bivalent metal ions, depending on the pH value of the solution, making it a versatile but non-selective metallochromic indicator.

• Iron Chelation: The compound has been utilized as a chelator for iron in ferrous/Fricke gel dosimeters for three-dimensional dosimetry in cancer radiotherapy.

• Heavy Metal Separation: When combined with silica gel, MTB aids in the separation and preconcentration of trace amounts of heavy metals from various salts.

Chemical Behavior and Interactions

The complexation properties of Methylthymol Blue with metal ions have been studied using multivariate spectrophotometry techniques due to their high sensitivity for exploring chemical equilibria of metal ion-metallochromic indicator complexes.

Spectroscopic studies have revealed that the MTB molecule exhibits characteristic absorption bands at 440 nm and 277 nm, with a shoulder at 355 nm. Molecular orbital analysis shows that various electronic transitions contribute to these spectral features, with HOMO-2 → LUMO and HOMO → LUMO+2 transitions contributing 77% and 71% to the bands at 451 nm and 284 nm, respectively.

The chemical behavior of MTB is pH-dependent, with different protonation states of the molecule exhibiting distinct spectral characteristics. This pH dependency is crucial for its function as an indicator in various analytical applications.